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Compound of Interest

Compound Name:
(R)-Benzyl 2-cyclopropyl-2-

hydroxyacetate

Cat. No.: B12382274 Get Quote

An In-Depth Technical Guide to the Material Safety of (R)-Benzyl 2-cyclopropyl-2-
hydroxyacetate for Researchers and Drug Development Professionals

As a Senior Application Scientist, this guide provides a comprehensive overview of the material

safety aspects of (R)-Benzyl 2-cyclopropyl-2-hydroxyacetate, a key building block in

contemporary drug discovery. This document moves beyond a standard Material Safety Data

Sheet (MSDS) to offer an in-depth analysis of the compound's structural features and their

implications for safe handling, storage, and emergency preparedness. It is designed to

empower researchers, scientists, and drug development professionals with the knowledge to

work with this compound safely and effectively.

Chemical Identity and Physicochemical Properties
(R)-Benzyl 2-cyclopropyl-2-hydroxyacetate is a chiral alpha-hydroxy ester containing a

cyclopropyl moiety. Its unique structural characteristics are pivotal in its synthetic applications,

particularly in the construction of complex molecules like pyrrolidines for antibody-drug

conjugates (ADCs)[1]. A thorough understanding of its basic properties is the foundation of a

robust safety protocol.
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Property Value Source

Molecular Formula C₁₂H₁₄O₃ [2]

Molecular Weight 206.24 g/mol [2]

CAS Number 2414393-47-6 [2][3]

Appearance White solid (presumed) [4]

Storage Temperature -20°C [4]

Hazard Identification and GHS Classification
While a specific, detailed Safety Data Sheet (SDS) for the (R)-enantiomer is not readily

available in public literature, the GHS hazard classifications have been reported. Furthermore,

a comprehensive SDS for the corresponding (S)-enantiomer, (S)-Benzyl 2-cyclopropyl-2-

hydroxyacetate, provides a reliable basis for assessing the hazards, as the stereochemistry is

unlikely to significantly alter the acute toxicological profile.

The following GHS classifications are based on data for both the (R)- and (S)-enantiomers:

Hazard Class GHS Category Hazard Statement

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Skin Corrosion/Irritation Category 2 H315: Causes skin irritation

Serious Eye Damage/Eye

Irritation
Category 2A

H319: Causes serious eye

irritation

Specific Target Organ Toxicity,

Single Exposure (Respiratory

Tract Irritation)

Category 3
H335: May cause respiratory

irritation

Signal Word: Warning

Hazard Pictograms:

alt text
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The Science Behind the Hazards: A Deeper Look
A sophisticated understanding of the potential risks associated with (R)-Benzyl 2-cyclopropyl-
2-hydroxyacetate stems from an analysis of its core structural components: the alpha-hydroxy

ester and the cyclopropyl group.

The Alpha-Hydroxy Ester Moiety: Implications for Skin
and Eye Irritation
The presence of the alpha-hydroxy acid (AHA) ester functionality is the likely contributor to the

observed skin and eye irritation. AHAs are known to have exfoliative properties and can disrupt

the cohesion of corneocytes in the skin barrier, which can lead to irritation, redness, and

burning, particularly at higher concentrations[5]. The U.S. Food and Drug Administration (FDA)

has noted these potential adverse reactions with AHA-containing products[5].

Furthermore, a significant concern with AHAs is their potential to increase the skin's sensitivity

to UV radiation. Topical application of some AHAs has been shown to enhance the formation of

sunburn cells[5]. While this compound is a laboratory chemical and not intended for topical

application, this inherent property of the AHA class underscores the importance of avoiding skin

contact.

The Cyclopropyl Ring: A Double-Edged Sword in Drug
Development
The cyclopropyl ring is a highly valued structural motif in modern medicinal chemistry. It is often

incorporated into drug candidates to enhance metabolic stability, increase potency, and

improve brain permeability[6][7]. The high C-H bond dissociation energy of the cyclopropyl

group makes it less susceptible to oxidative metabolism by cytochrome P450 (CYP)

enzymes[8].

However, the cyclopropyl group can also present metabolic liabilities. In certain molecular

contexts, particularly when attached to amines, the cyclopropyl ring can undergo metabolic

activation to form reactive intermediates[8]. For instance, the hepatotoxicity of the antibiotic

trovafloxacin is linked to the CYP-mediated oxidation of its cyclopropylamine moiety, leading to

reactive ring-opened intermediates that can form covalent adducts with hepatic proteins[8].
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While (R)-Benzyl 2-cyclopropyl-2-hydroxyacetate does not contain a cyclopropylamine, the

potential for metabolic activation of the cyclopropyl ring is a critical consideration for

researchers in drug development. The metabolism of a cyclopropyl-containing drug candidate,

panadiplon, to cyclopropane carboxylic acid has been linked to hepatic toxicity in some

preclinical models[9]. This highlights the importance of thorough metabolic and toxicological

profiling of any novel compound containing this moiety.

Safe Handling and Personal Protective Equipment
(PPE)
A proactive approach to safety is paramount when working with (R)-Benzyl 2-cyclopropyl-2-
hydroxyacetate. The following protocols are based on the known hazards and are designed to

minimize exposure.

Engineering Controls
Ventilation: Work with this compound should be conducted in a well-ventilated area. For

procedures that may generate dust or aerosols, a chemical fume hood is mandatory[10].

Safety Stations: A readily accessible safety shower and eyewash station are essential in any

laboratory where this compound is handled[10].

Personal Protective Equipment (PPE)
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PPE Category Specifications Rationale

Eye and Face Protection
Safety glasses with side

shields or goggles.

Protects against splashes and

dust, preventing serious eye

irritation[10].

Hand Protection
Chemically resistant gloves

(e.g., nitrile).

Prevents skin contact and

subsequent irritation[10].

Skin and Body Protection Laboratory coat.

Protects clothing and

underlying skin from

contamination[10].

Respiratory Protection

A suitable respirator should be

used if engineering controls

are insufficient to control

airborne dust or aerosols.

Prevents respiratory tract

irritation[10].

Storage and Stability
Proper storage is crucial to maintain the integrity of (R)-Benzyl 2-cyclopropyl-2-
hydroxyacetate and to prevent the formation of potentially more hazardous degradation

products.

Temperature: Store at -20°C for long-term stability[4].

Container: Keep the container tightly closed in a dry and well-ventilated place[10].

Incompatibilities: While specific incompatibility data is not available, it is prudent to store it

away from strong oxidizing agents, strong acids, and strong bases.

Emergency Procedures: A Step-by-Step Guide
In the event of an accidental exposure or spill, a rapid and informed response is critical.

First Aid Measures
Inhalation: Move the affected person to fresh air. If breathing is difficult, provide respiratory

support. Seek immediate medical attention[10].
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Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove

contaminated clothing. If skin irritation persists, seek medical attention[10].

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention[10].

Ingestion: Do NOT induce vomiting. Wash out the mouth with water. Seek immediate

medical attention[10].

Chemical Spill Response
The following workflow outlines the appropriate response to a chemical spill of (R)-Benzyl 2-
cyclopropyl-2-hydroxyacetate.

Caption: Emergency workflow for a chemical spill.

Disposal Considerations
All waste materials contaminated with (R)-Benzyl 2-cyclopropyl-2-hydroxyacetate, including

spill cleanup materials, should be treated as hazardous waste.

Containers: Place waste in a properly labeled, sealed container.

Regulations: Dispose of the waste in accordance with all local, state, and federal regulations.

Do not allow the product to enter drains or waterways[10].

Conclusion: A Commitment to Safety in Research
(R)-Benzyl 2-cyclopropyl-2-hydroxyacetate is a valuable tool in the arsenal of medicinal

chemists and drug development professionals. Its safe and effective use hinges on a

comprehensive understanding of its chemical properties and potential hazards. By integrating

the principles of proactive safety measures, appropriate personal protective equipment, and

robust emergency preparedness, researchers can confidently and responsibly advance their

scientific endeavors. This guide serves as a foundational resource, and it is imperative that it is

supplemented by institution-specific safety protocols and a continuous commitment to a culture

of safety in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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